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Compound of Interest

Compound Name: d-Alanyl-I-histidine
Cat. No.: B12844499
Get Quote

Executive Summary & Chemical Profile[1]

d-Alanyl-I-histidine (D-Ala-L-His) is a synthetic dipeptide isomer of the naturally occurring
carnosine (B-alanyl-L-histidine). While generally classified as non-hazardous under GHS
criteria, its structural similarity to bioactive peptides necessitates a Precautionary Disposal
Strategy.

Unlike common salts or buffers, peptide isomers can exhibit specific biological activities (e.qg.,
resistance to enzymatic degradation compared to L-L isomers). Therefore, this guide mandates
that d-Alanyl-I-histidine be treated as chemical waste for incineration, rather than general
refuse or drain disposal.

Chemical Identity Table
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Property Specification

Chemical Name d-Alanyl-I-histidine

Synonyms D-Ala-L-His; Isomer of Carnosine

Molecular Formula CoH14N40Os3

Molecular Weight 226.23 g/mol

- Highly soluble in water; sparingly soluble in

Solubility
ethanol

CAS Number Refer to 3253-17-6 (General Alanylhistidine) [1]
Not P-Listed or U-Listed; Non-Hazardous Waste

RCRA Status

(unless mixed) [2]

Hazard Identification & Waste Segregation[4][5]
The "Bioactive Precaution” Principle

Although d-Alanyl-I-histidine is not a potent toxin, laboratory best practices dictate that
synthetic peptides with unknown long-term environmental impacts must not enter the municipal
water system.

e Primary Hazard: Low. May cause mild irritation upon inhalation of powder.

» Environmental Hazard: Low acute toxicity, but high biological oxygen demand (BOD) if
released in large quantities.

 Stability: The D-amino acid component (D-Alanine) renders this peptide more resistant to
standard proteolytic degradation than its L-L counterparts, potentially increasing its
persistence in the environment.

Waste Stream Segregation Logic

To ensure complete destruction and regulatory compliance, segregate waste based on the
matrix (Solid vs. Liquid).
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Waste Generation: d-Alanyl-I-histidine

Physical State?

Solid Waste Liquid Waste
(Powder, Contaminated Wipes) (Stock Solutions, Media)

Stream A: Dry Chemical Waste Contains Organic Solvents?

(>10% Methanol/Acetonitrile)

(Incineration)

No (Pure Aqueous) \Yes (HPLC Waste)

Stream B: Aqueous Chemical Waste Stream C: Solvent Waste

(Neutral pH) (Halogenated/Non-Halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating d-Alanyl-I-histidine waste streams. Note the strict
prohibition of drain disposal.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Applicability: Expired powder, weigh boats, contaminated gloves, and paper towels.

+ Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
"Dry Chemical Waste" bin lined with a clear polyethylene bag.
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» Labeling: Affix a hazardous waste label.
o Constituents: "d-Alanyl-I-histidine (Solid), Debris."

o Hazard Checkbox: Check "Toxic" (as a precaution) or "Non-regulated" depending on
institutional policy, but always mark as "Destined for Incineration."

o Sealing: Ensure the lid is screwed on tightly when not in use to prevent moisture absorption
(hygroscopic nature) or dust generation.

» Disposal Path: Transfer to your facility’s chemical waste management team for high-
temperature incineration.

Protocol B: Aqueous Liquid Waste (Stock Solutions)

Applicability: Dissolved peptide in water, PBS, or cell culture media (without organic solvents).
 Inactivation (Optional but Recommended):

o If the peptide concentration is high (>10 mM) or if biological activity is a specific concern in
your assay, add household bleach (sodium hypochlorite) to a final concentration of 10%
(VIv).

o Wait Time: Allow to sit for 30 minutes to oxidize the peptide bonds [3].
o Collection: Pour into a carboy designated for "Agueous Non-Halogenated Waste."
o Do NOT mix with acidic waste if bleach was used (risk of chlorine gas evolution).
e pH Adjustment: Ensure the final waste mixture is between pH 5 and 9.

o Disposal Path: Chemical waste pickup. Do not pour down the lab sink, even if the peptide is
non-toxic, as this violates "Best Management Practices" for synthetic research chemicals [4].

Protocol C: HPLC/Solvent Waste

Applicability: Eluents containing Acetonitrile, Methanol, or TFA.

e Segregation: Collect in "Organic Solvent Waste" carboys.
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o Compatibility: d-Alanyl-l-histidine is stable in organic solvents; no risk of exothermic
reaction.

» Labeling: List all solvents (e.g., "Acetonitrile 50%, Water 50%, Trace Peptides").
o Disposal Path: Fuel blending or incineration.

Emergency Procedures (Spills)

In the event of a powder spill, the primary risk is inhalation of dust.

e PPE: Wear nitrile gloves, lab coat, and safety goggles. If the spill is large (>10g), use a N95
dust mask.

o Containment: Cover the spill with a damp paper towel to prevent dust aerosolization.
e Cleanup:

o Sweep up the damp material carefully.

o Clean the surface with water followed by 70% ethanol.

o Place all cleanup materials into the Solid Waste (Protocol A) container.

Regulatory Compliance & Validation

This protocol aligns with the "Cradle-to-Grave" management system mandated by the EPA
under RCRA [2].[1]

* RCRA Classification: d-Alanyl-I-histidine is not a listed hazardous waste (F, K, P, or U lists).

o Determination: Under 40 CFR 8§ 262.11, the generator must determine if the waste exhibits
hazardous characteristics. This peptide is:

o

Not Ignitable (Solid).[2]

o

Not Corrosive (pH neutral in solution).

Not Reactive.

[¢]
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o Not Toxic (per TCLP standards).

Institutional Override: Despite the non-hazardous regulatory status, most research
institutions mandate incineration for all synthesized chemical entities to prevent
environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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